Cas no 816454-68-9 (3H-INDAZOL-3-ONE, 1,2-DIHYDRO-4-PHENOXY-)

• Product Name: 3H-INDAZOL-3-ONE, 1,2-DIHYDRO-4-PHENOXY-
• CAS No: 816454-68-9
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 3302623
• PubChem ID: 76848062
• Update Time: 2025-04-21

3H-INDAZOL-3-ONE, 1,2-DIHYDRO-4-PHENOXY- Chemical and Physical Properties

Names and Identifiers

• 3H-INDAZOL-3-ONE, 1,2-DIHYDRO-4-PHENOXY-
• 3h-indazol-3-one,1,2-dihydro-4-phenoxy-
• 816454-68-9

• Inchi： 1S/C13H10N2O2/c16-13-12-10(14-15-13)7-4-8-11(12)17-9-5-2-1-3-6-9/h1-8H,(H2,14,15,16)
• InChI Key： QXGVMHYLMVBBEG-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC3=CC=CC=C3)=CC=C2)C(=O)N1

Computed Properties

• Exact Mass: 226.074227566Da
• Monoisotopic Mass: 226.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.7Ų